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Compound of Interest

Compound Name: Trpc6-pam-C20

Cat. No.: B1681601

Technical Support Center: Trpc6-pam-C20

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with Trpc6-
pam-C20. The information is designed to help overcome common challenges, including cellular
resistance, and to provide detailed experimental guidance.

Frequently Asked Questions (FAQSs)

Q1: What is Trpc6-pam-C20 and how does it work?

Trpc6-pam-C20 is a selective positive allosteric modulator (PAM) of the Transient Receptor
Potential Canonical 6 (TRPC6) ion channel.[1] Unlike a direct agonist, a PAM binds to an
allosteric site on the receptor, a location distinct from the primary agonist binding site. This
binding event induces a conformational change in the TRPC6 channel that enhances its
response to the endogenous activator, diacylglycerol (DAG).[1] Essentially, Trpc6-pam-C20
potentiates the channel's activity in the presence of basal levels of DAG, leading to an
increased influx of cations like Ca2* and Na*.[1]

Q2: What are the primary applications of Trpc6-pam-C20 in research?

Trpc6-pam-C20 is a valuable tool for investigating the physiological and pathophysiological
roles of TRPCG6 channels. Its ability to selectively enhance TRPC6-dependent signals allows
researchers to study processes such as:
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Synaptic plasticity and memory formation.

Cardiac hypertrophy and fibrosis.

Kidney diseases, including focal segmental glomerulosclerosis (FSGS).

Cancer cell proliferation, migration, and chemoresistance.[2][3]
Q3: What is the reported efficacy of Trpc6-pam-C207?

The potency of Trpc6-pam-C20 has been characterized in heterologous expression systems.
The available data is summarized below.

Cell Line Efficacy Metric Value Reference

HEK293 (expressing

EC 2.37 pM 1]4
TRPC6) > H 2

Q4: Does Trpc6-pam-C20 have any known off-target effects?

While Trpc6-pam-C20 is reported to be a selective TRPC6 modulator, it has also been shown
to activate the TRPA1 channel.[1] Researchers should consider this potential off-target effect
when designing experiments and interpreting data. It is recommended to use appropriate
controls, such as cell lines lacking TRPC6 or TRPAL, or pharmacological inhibitors of these
channels to confirm the specificity of the observed effects.

Troubleshooting Guide: Overcoming Resistance to
Trpc6-pam-C20

Resistance, characterized by a diminished or absent response to Trpc6-pam-C20, can arise
from various factors. This guide provides a systematic approach to troubleshooting and
overcoming such issues.

Diagram: Troubleshooting Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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